Cas no 1608183-06-7 (2-(Benzyloxy)-6-methoxyaniline)

• Product Name: 2-(Benzyloxy)-6-methoxyaniline
• CAS No: 1608183-06-7
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5709865
• PubChem ID: 102127010
• Update Time: 2025-06-09

2-(Benzyloxy)-6-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• EN300-1295882
• A1-55831
• 2-(Benzyloxy)-6-methoxyaniline
• 1608183-06-7

• Inchi： 1S/C14H15NO2/c1-16-12-8-5-9-13(14(12)15)17-10-11-6-3-2-4-7-11/h2-9H,10,15H2,1H3
• InChI Key： ZUQJYEJGLGTKCY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1N)OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(Benzyloxy)-6-methoxyaniline

2-(Benzyloxy)-6-methoxyaniline (CAS No. 1608183-06-7): A Comprehensive Overview

2-(Benzyloxy)-6-methoxyaniline (CAS No. 1608183-06-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising potential in various applications, including pharmaceutical development and advanced materials synthesis. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements of 2-(Benzyloxy)-6-methoxyaniline.

Chemical Structure and Properties

2-(Benzyloxy)-6-methoxyaniline is an aromatic amine with a benzene ring substituted at the 2-position with a benzyloxy group and at the 6-position with a methoxy group. The molecular formula of this compound is C₁₃H₁₅NO₂, and its molecular weight is approximately 217.26 g/mol. The presence of the benzyloxy and methoxy groups imparts unique chemical properties to the molecule, such as enhanced solubility in organic solvents and improved stability under various reaction conditions.

The compound exhibits moderate polarity due to the presence of the hydroxyl and methoxy groups, which can form hydrogen bonds with other molecules. This property makes it suitable for use in a variety of chemical reactions and processes. Additionally, the aromatic ring structure provides a stable platform for further functionalization, making 2-(Benzyloxy)-6-methoxyaniline a valuable intermediate in synthetic chemistry.

Synthesis Methods

The synthesis of 2-(Benzyloxy)-6-methoxyaniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the O-benzylation of 2-hydroxy-6-methoxyaniline using benzyl bromide in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds under mild conditions and yields high purity products.

An alternative approach involves the nucleophilic substitution of 2-chloro-6-methoxyaniline with benzyl alcohol in the presence of a catalyst such as potassium carbonate or cesium carbonate. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness.

Applications in Medicinal Chemistry

2-(Benzyloxy)-6-methoxyaniline has shown significant promise in medicinal chemistry, particularly in the development of new drugs for various diseases. Recent studies have demonstrated its potential as a lead compound for the synthesis of bioactive molecules with therapeutic properties.

In one notable study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-(Benzyloxy)-6-methoxyaniline as a scaffold for designing novel antitumor agents. The compound was found to exhibit potent cytotoxic activity against several cancer cell lines, including breast cancer and lung cancer cells. Further modifications to the structure led to the identification of derivatives with enhanced selectivity and reduced toxicity.

Applications in Materials Science

Beyond medicinal chemistry, 2-(Benzyloxy)-6-methoxyaniline has also found applications in materials science, particularly in the development of advanced functional materials. Its unique chemical structure makes it an excellent candidate for use in polymer synthesis and organic electronics.

In a recent study published in Advanced Materials, researchers utilized 2-(Benzyloxy)-6-methoxyaniline as a monomer for the synthesis of conjugated polymers with tunable electronic properties. These polymers exhibited excellent charge transport characteristics and were used to fabricate high-performance organic field-effect transistors (OFETs). The results highlighted the potential of 2-(Benzyloxy)-6-methoxyaniline-based materials in next-generation electronic devices.

Safety Considerations and Handling

2-(Benzyloxy)-6-methoxyaniline, like many organic compounds, should be handled with care to ensure safety. It is important to follow standard laboratory practices when working with this compound, including wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The compound is generally considered stable under normal laboratory conditions but should be stored away from strong oxidizing agents and acidic environments to avoid unwanted reactions. In case of spills or exposure, appropriate decontamination procedures should be followed as per standard safety guidelines.

Conclusion

2-(Benzyloxy)-6-methoxyaniline (CAS No. 1608183-06-7) is a multifaceted organic compound with a wide range of applications in both medicinal chemistry and materials science. Its unique chemical structure provides a robust platform for further functionalization and development into novel bioactive molecules and advanced materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in these fields.